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Toxicity and Metabolism of Oxime V

The table below summarizes the key findings from a subchronic toxicologic and metabolic disposition study

on Oxime V [1].

Aspect Findings for Oxime V

Absorption &
Excretion

Readily absorbed and metabolized. Excretion was nearly quantitative within 48

hours in rats, dogs, and rhesus monkeys [1].

Major Metabolic
Pathways

Oxidation and reduction of the cyclohexadiene ring; oxidation of the aldoxime and

dimethyl ether moieties followed by conjugation with glycine; thiomethylation of the
ring; O-glucuronidation of the aldoxime [1].

| Subchronic Oral Toxicity (2-month rat study) | Dosage: 396.5 mg/kg per day (in a 0.6% test compound

diet). Findings: No treatment-related histopathologic lesions in the liver, kidney, spleen, and testes.

Increased liver weight relative to body weight and increased serum bilirubin level [1]. |

Experimental Protocol for Oxime V Study

The following methodology was used to generate the data above [1]:
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Metabolic Disposition: Conducted in rats, dogs, and rhesus monkeys. Radioactivity assays were

used to track absorption and excretion.
Subchronic Oral Toxicity: A two-month feeding study was conducted with male adult rats. The

average consumption was 396.5 mg/kg per day from a diet containing 0.6% Oxime V.
Tissue Examination: Histopathologic analysis was performed on the liver, kidney, spleen, and

testes.
Clinical Pathology: Serum bilirubin levels were measured, and organ weights were recorded.

Oxime V Metabolism Pathway

The study identified several key metabolic pathways for Oxime V, which are visualized in the diagram

below [1].
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Limitations and Data Gaps

It is important to note the significant limitations of the available data for a comprehensive safety comparison:
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Limited Scope: The primary study on Oxime V is from 1985, and the data is restricted to a single

subchronic toxicity study in animals [1]. There is no information on its mutagenic, genotoxic, or
carcinogenic potential from the search results.

Lack of Modern Sweetener Data: While the search results contain extensive information on the
safety and regulation of sweeteners like aspartame and sucralose [2] [3], they do not provide the

detailed, study-level experimental data (e.g., from animal models using specific doses and protocols)
needed for a direct, point-by-point comparison with Oxime V.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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